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Compound of Interest

Compound Name: 2-Bromopropiophenone

Cat. No.: B137518

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
2-Bromopropiophenone (CAS No. 2114-00-3). The information herein is compiled to guide
laboratory personnel in minimizing risks and ensuring a safe working environment.

Hazard Identification and Classification

2-Bromopropiophenone is a chemical that poses several health and physical hazards. It is
classified as a hazardous substance and requires careful handling to avoid adverse effects.

GHS Classification:

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), 2-Bromopropiophenone is classified as follows:

Acute toxicity, Oral (Category 4)[1]

Skin Corrosion/Irritation (Category 2)[1][2]

Serious Eye Damage/Eye Irritation (Category 2/2A)[1][2]

Specific target organ toxicity — single exposure (Category 3), Respiratory system[1][2]

Acute toxicity, Inhalation (Category 3, as per some sources)[2][3][4]
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Signal Word: Warning[1] or Danger[2][3][4]
Hazard Statements:

e H302: Harmful if swallowed.[1][5]

e H315: Causes skin irritation.[1][2]

e H319: Causes serious eye irritation.[1][2]

e H331: Toxic if inhaled.[2][3][4]

o H335: May cause respiratory irritation.[1][2]

It is also identified as a lachrymator, a substance that irritates the eyes and causes tearing.[6]

Quantitative Hazard and Physical Property Data

The following tables summarize the key quantitative data for 2-Bromopropiophenone.

Table 1: Physical and Chemical Properties

Property Value

Molecular Formula CoHoBIroJ[1]

Molecular Weight 213.07 g/mol [1]

Appearance Light yellow liquid[1]

Boiling Point 245 - 250 °C (473 - 482 °F)[1]
Flash Point > 110 °C (> 230 °F)[1]
Specific Gravity 1.400[1]

Refractive Index n20/D 1.571

Table 2: Hazard Ratings
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Rating System Value

NFPA Rating Health: 2, Flammability: 1, Instability: 0[6]

Experimental Protocols for Safe Handling

Adherence to strict protocols is crucial when working with 2-Bromopropiophenone to
minimize exposure and ensure safety.

Engineering Controls

» Ventilation: All handling of 2-Bromopropiophenone should occur in a well-ventilated area,
preferably within a chemical fume hood.[7] Local exhaust ventilation should be used to keep
airborne concentrations below permissible exposure limits.[6]

o Safety Equipment: An eyewash station and a safety shower must be readily accessible in the
immediate work area.[6]

Personal Protective Equipment (PPE)

A comprehensive PPE regimen is mandatory.

Table 3: Personal Protective Equipment (PPE) Requirements
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Protection Type

Specification

Rationale

Eye and Face Protection

Chemical safety goggles and a
face shield.[6][8]

To protect against splashes
and airborne particles that can

cause severe eye damage.

Hand Protection

Chemical-resistant gloves
(e.g., Butyl rubber, Neoprene,
or Viton™). Double gloving is

recommended.[6][8]

To prevent skin contact and
absorption. Phenolic
compounds can penetrate

many common glove materials.

Skin and Body Protection

A lab coat worn over long-
sleeved clothing and closed-
toe shoes. For larger quantities
or potential for splashing, a
chemical-resistant apron is
advised.[6][8]

To minimize skin exposure.

Respiratory Protection

Work should be conducted in a
certified chemical fume hood. If
a fume hood is not available, a
NIOSH-approved respirator

with an organic vapor cartridge

is necessary.[6][7][8]

To prevent inhalation of

vapors.

Handling and Storage Procedures

e Handling:

o Avoid contact with eyes, skin, and clothing.[6]

o Do not breathe vapors or mist.[5]

o Wash hands and any exposed skin thoroughly after handling.[1]

o Use only in a well-ventilated area or outdoors.[1]

e Storage:
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o Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][6]
o Keep refrigerated (Store below 4°C/39°F).[6]

o Store away from incompatible materials such as strong oxidizing agents and strong bases.

[6]

Emergency Procedures

Immediate and appropriate response to an exposure or spill is critical.

First Aid Measures

Table 4: First Aid Protocols

Exposure Route First Aid Procedure

Remove the victim to fresh air and keep at rest
in a position comfortable for breathing. If not

breathing, give artificial respiration. If breathing

Inhalation
is difficult, give oxygen. Call a POISON
CENTER or doctor/physician if you feel unwell.
[1]6]
Immediately flush skin with plenty of soap and
water for at least 15 minutes while removing
Skin Contact contaminated clothing and shoes. If skin

irritation occurs, get medical advice/attention.[1]

[6]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact

Eye Contact ) )
lenses, if present and easy to do. Continue
rinsing. If eye irritation persists, get medical

advice/attention.[1][6]

Do NOT induce vomiting. Rinse mouth with
Ingestion water. Call a POISON CENTER or
doctor/physician if you feel unwell.[1][6]
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Spills and Leaks

o Small Spills: Absorb the spill with an inert material (e.g., dry sand or earth) and place it into a
chemical waste container.[7]

o General Procedure:
o Ensure adequate ventilation.[6]
o Clean up spills immediately, observing precautions in the Protective Equipment section.[6]

o Avoid runoff into storm sewers and ditches which lead to waterways.[6]

Fire Fighting Measures

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-
resistant foam.[1][7]

o Unsuitable Extinguishing Media: Do not use a water jet, as this will spread the fire.[9]

o Specific Hazards: During a fire, irritating and highly toxic gases such as carbon monoxide,
carbon dioxide, and hydrogen halides may be generated by thermal decomposition or
combustion.[1][6]

o Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) in
pressure-demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[1][6]

Waste Disposal

Dispose of contents and containers to an approved waste disposal plant in accordance with
local, state, and federal regulations.[1]

Visualized Safety Workflows and Hazard
Relationships

To further clarify the safety protocols and hazard interactions, the following diagrams are
provided.
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Workflow for Safe Handling of 2-Bromopropiophenone
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Caption: A step-by-step workflow for the safe handling of 2-Bromopropiophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Bromopropiophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b137518#2-bromopropiophenone-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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